Cas no 307538-22-3 (6-bromo-N-(3-nitrophenyl)quinazolin-4-amine)

• Product Name: 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine
• CAS No: 307538-22-3
• CID: 4645086
• Update Time: 2025-07-27

6-bromo-N-(3-nitrophenyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine
• AURORA 17961
• 6-BROMO-N-(3-NITROPHENYL)-4-QUINAZOLINAMINE
• N-(6-BROMO-4-QUINAZOLINYL)-N-(3-NITROPHENYL)AMINE
• SALOR-INT L157600-1EA
• 4-Quinazolinamine, 6-bromo-N-(3-nitrophenyl)-

Additional information on 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine

6-Bromo-N-(3-Nitrophenyl)quinazolin-4-amine (CAS No. 307538-22-3): A Comprehensive Overview

6-Bromo-N-(3-nitrophenyl)quinazolin-4-amine (CAS No. 307538-22-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine is characterized by a quinazoline core with a bromine substituent at the 6-position and an N-(3-nitrophenyl) group attached to the 4-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine in various therapeutic areas. One of the most promising applications is in cancer therapy. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antitumor properties, 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes.

The pharmacokinetic profile of 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine has been studied in detail to assess its suitability as a therapeutic agent. Results from these studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

To further evaluate the safety and efficacy of 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine, several clinical trials are currently underway. These trials aim to determine the optimal dosing regimens and to assess the compound's safety profile in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses.

The synthesis of 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine involves a series of well-established chemical reactions. The process typically starts with the formation of a quinazoline core through condensation reactions, followed by the introduction of the bromine and nitro groups at specific positions. The synthetic route is highly efficient and can be scaled up for commercial production.

In conclusion, 6-bromo-N-(3-nitrophenyl)quinazolin-4-amine (CAS No. 307538-22-3) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound may pave the way for innovative treatments in oncology and inflammatory diseases.